1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 2-ethyl-5-(trifluoromethyl)pyrazole-3-carbohydrazide
• InChI: InChI=1S/C7H9F3N4O/c1-2-14-4(6(15)12-11)3-5(13-14)7(8,9)10/h3H,2,11H2,1H3,(H,12,15)
• InChI Key: VSFSSWSBETUQJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(F)(F)F)C(=O)NN
• Molecular Formula: C7H9F3N4O
• DSSTOX Substance ID: DTXSID801161061
• Molecular Weight: 222.17 g/mol
• CAS RN: 1004643-69-9

Description

The compound "1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide" is a derivative of the pyrazole class, which is known for its diverse biological activities and applications in medicinal chemistry. Pyrazole derivatives are often synthesized for their potential use as pharmaceuticals and agrochemicals due to their broad spectrum of biological activities .

Synthesis Analysis

The synthesis of pyrazole derivatives typically involves the condensation of hydrazines with various carbonyl compounds. For instance, ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates were prepared by condensation of arylhydrazines with ethyl 3-ethoxy-2-(trifluoroacetyl)-2-propenoate at low temperatures . Similarly, novel 3-(1H-indole-3-yl)-1H-pyrazole-5-carbohydrazide derivatives were prepared by hydrazinolysis of ethyl 3-(1H-indole-3-yl)-1H-pyrazole-5-carboxylate with hydrazine hydrate . These methods demonstrate the versatility of pyrazole synthesis, allowing for the introduction of various functional groups, including the trifluoromethyl group, which can significantly influence the biological activity of the compounds.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often confirmed using spectroscopic methods such as NMR, mass, UV-Vis, and CHN analysis, as well as single-crystal X-ray diffraction studies . For example, the structure of ethyl 5-amino-1-tosyl-1H-pyrazole-4-carboxylate was supported by X-ray crystallographic data . These studies provide detailed information about the arrangement of atoms within the molecule and the presence of specific functional groups, which are crucial for understanding the compound's reactivity and interaction with biological targets.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions, including cross-coupling reactions, cyclocondensation, and hydrazinolysis, to yield a wide range of products with potential biological activities . For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates were used as precursors in Sonogashira-type cross-coupling reactions to obtain alkynyl pyrazoles, which could be further cyclized to form condensed pyrazoles . These reactions highlight the chemical versatility of pyrazole derivatives and their potential as building blocks for more complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The introduction of substituents like the trifluoromethyl group can enhance the lipophilicity and metabolic stability of these compounds, making them more suitable for drug development . Additionally, the crystal structure, as determined by X-ray diffraction, can reveal the presence of intermolecular interactions such as hydrogen bonding and π-π stacking, which are important for the compound's solid-state properties and can affect its behavior in biological systems .